Cas no 1508220-36-7 (1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine)

1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine structure
1508220-36-7 structure
Product Name:1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
CAS No:1508220-36-7
MF:C9H8BrFN4
MW:271.089023590088
MDL:MFCD23751319
CID:5611835
PubChem ID:79710281
Update Time:2023-11-24

1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-3-amine, 1-[(3-bromo-5-fluorophenyl)methyl]-
    • 1-(3-Bromo-5-fluorobenzyl)-1h-1,2,4-triazol-3-amine
    • EN300-804759
    • AKOS018267542
    • 1-[(3-bromo-5-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
    • 1508220-36-7
    • CS-0284860
    • 1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
    • MDL: MFCD23751319
    • Inchi: 1S/C9H8BrFN4/c10-7-1-6(2-8(11)3-7)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
    • InChI Key: QJBAWUINBKHNTP-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC(F)=CC(Br)=C2)C=NC(N)=N1

Computed Properties

  • Exact Mass: 269.99164g/mol
  • Monoisotopic Mass: 269.99164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.77±0.1 g/cm3(Predicted)
  • Boiling Point: 443.8±55.0 °C(Predicted)
  • pka: 4.13±0.12(Predicted)

1-(3-bromo-5-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>

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